Cas no 2060030-84-2 (7-chloro-5-methylisoquinoline)

7-Chloro-5-methylisoquinoline is a heterocyclic organic compound featuring a chloro substituent at the 7-position and a methyl group at the 5-position of the isoquinoline framework. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its well-defined chemical properties facilitate precise functionalization, enabling applications in the development of bioactive molecules. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic routes. Its versatility and reliability make it a preferred choice for researchers in medicinal chemistry and material science.
7-chloro-5-methylisoquinoline structure
7-chloro-5-methylisoquinoline structure
Product Name:7-chloro-5-methylisoquinoline
CAS No:2060030-84-2
MF:C10H8ClN
MW:177.630221366882
MDL:MFCD30477790
CID:5153859
PubChem ID:125425724
Update Time:2025-05-21

7-chloro-5-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-5-methylisoquinoline
    • MDL: MFCD30477790
    • Inchi: 1S/C10H8ClN/c1-7-4-9(11)5-8-6-12-3-2-10(7)8/h2-6H,1H3
    • InChI Key: AYDXOHHFYNMNMK-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(C)=CC(Cl)=C2)C=CN=1

7-chloro-5-methylisoquinoline Pricemore >>

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Additional information on 7-chloro-5-methylisoquinoline

Recent Advances in the Study of 7-Chloro-5-methylisoquinoline (CAS: 2060030-84-2)

7-Chloro-5-methylisoquinoline (CAS: 2060030-84-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 7-chloro-5-methylisoquinoline derivatives and their inhibitory effects on specific kinase enzymes implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to identify the most potent derivatives, with IC50 values in the nanomolar range. These findings suggest that 7-chloro-5-methylisoquinoline could serve as a promising scaffold for the development of novel kinase inhibitors.

In another study, researchers investigated the neuroprotective properties of 7-chloro-5-methylisoquinoline in models of Alzheimer's disease. The compound demonstrated significant efficacy in reducing amyloid-beta aggregation and mitigating oxidative stress in neuronal cells. These results, published in ACS Chemical Neuroscience (2024), highlight the potential of 7-chloro-5-methylisoquinoline as a therapeutic agent for neurodegenerative disorders.

Further research has delved into the pharmacokinetic properties of 7-chloro-5-methylisoquinoline, with a focus on its bioavailability and metabolic stability. A recent paper in Drug Metabolism and Disposition (2024) reported that the compound exhibits favorable pharmacokinetic profiles in rodent models, with good oral bioavailability and minimal off-target effects. These properties make it a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in the optimization of 7-chloro-5-methylisoquinoline derivatives for clinical use. Issues such as solubility, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 7-chloro-5-methylisoquinoline (CAS: 2060030-84-2) represents a versatile and pharmacologically active scaffold with potential applications in oncology and neurology. Continued research and development efforts are warranted to fully exploit its therapeutic potential and translate laboratory findings into clinically viable treatments.

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